N-(2,4-dimethoxybenzyl)-3-(3-methylbenzamido)-1H-indole-2-carboxamide

• IUPAC Name: N-[(2,4-dimethoxyphenyl)methyl]-3-[(3-methylbenzoyl)amino]-1H-indole-2-carboxamide
• InChI: InChI=1S/C26H25N3O4/c1-16-7-6-8-17(13-16)25(30)29-23-20-9-4-5-10-21(20)28-24(23)26(31)27-15-18-11-12-19(32-2)14-22(18)33-3/h4-14,28H,15H2,1-3H3,(H,27,31)(H,29,30)
• InChI Key: VUVYUBWBMAUVAB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2=C(NC3=CC=CC=C32)C(=O)NCC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C26H25N3O4
• Molecular Weight: 443.5 g/mol

Description

N-(2,4-dimethoxybenzyl)-3-(3-methylbenzamido)-1H-indole-2-carboxamide, commonly known as DMBAI, is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. This compound is classified as an indole-based amide and is known to exhibit a wide range of biological activities.

Mechanism of Action

The mechanism of action of DMBAI is not fully understood. However, it has been suggested that it may exert its effects by modulating various signaling pathways in the body. DMBAI has been found to inhibit the activity of certain enzymes such as COX-2 and 5-LOX, which are involved in the inflammatory response. It has also been shown to activate the Nrf2/ARE pathway, which is involved in cellular defense against oxidative stress.
Biochemical and Physiological Effects:
DMBAI has been found to exhibit a wide range of biochemical and physiological effects. It has been shown to reduce inflammation, oxidative stress, and apoptosis. In addition, DMBAI has been found to increase the expression of certain genes involved in cellular defense mechanisms.

Advantages and Limitations for Lab Experiments

One advantage of using DMBAI in lab experiments is its broad range of biological activities. It has been found to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties, making it a versatile compound for research. However, one limitation of using DMBAI is its relatively low solubility in water, which may make it difficult to use in certain experiments.

Future Directions

There are several future directions for research on DMBAI. One area of interest is its potential as a therapeutic agent for neurodegenerative diseases such as Alzheimer's and Parkinson's. Another area of interest is its potential as a chemopreventive agent for various types of cancer. In addition, further research is needed to fully understand the mechanism of action of DMBAI and its effects on various signaling pathways in the body.
Conclusion:
DMBAI is a synthetic compound that has gained attention in scientific research due to its potential as a therapeutic agent. It exhibits a wide range of biological activities and has been found to have potential in treating various diseases such as Alzheimer's, Parkinson's, and multiple sclerosis. While there are limitations to using DMBAI in lab experiments, its versatility and potential make it an interesting compound for further research.

Scientific Research Applications

DMBAI has been the subject of extensive research due to its potential as a therapeutic agent. It has been shown to exhibit anti-inflammatory, anti-cancer, and neuroprotective properties. In addition, DMBAI has been found to have potential in treating various diseases such as Alzheimer's, Parkinson's, and multiple sclerosis.